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Compound of Interest

Compound Name: Regrelor disodium

Cat. No.: B1679259 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) to address solubility issues encountered during experiments with Regrelor
disodium. The information is designed to offer practical solutions and detailed protocols to

ensure the successful use of this experimental antiplatelet compound in a research setting.

Frequently Asked Questions (FAQs)
Q1: What is Regrelor disodium and why is its solubility important?

Regrelor disodium is the disodium salt form of Regrelor, an experimental and potent P2Y12

receptor antagonist investigated for its antiplatelet activities.[1] As with many small molecule

drugs, achieving adequate solubility is critical for its use in in vitro and in vivo studies to ensure

accurate and reproducible results. The disodium salt formulation is intended to improve its

aqueous solubility compared to the parent compound.

Q2: I am having trouble dissolving Regrelor disodium in aqueous buffers like PBS. What

should I do?

It is a common issue for complex organic molecules, even in their salt forms, to have limited

solubility in purely aqueous solutions. If you are observing precipitation or incomplete

dissolution in Phosphate-Buffered Saline (PBS), consider the following troubleshooting steps:
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pH Adjustment: The solubility of compounds with ionizable groups can be highly pH-

dependent. Although Regrelor is a disodium salt, the overall pH of the solution can still

influence its solubility. Ensure your PBS is at the correct pH (typically 7.4 for physiological

relevance).

Use of Co-solvents: For many research applications, the use of a small percentage of an

organic co-solvent is an accepted practice to aid dissolution. Dimethyl sulfoxide (DMSO) is a

common choice.

Sonication: Gentle sonication can help to break up aggregates and enhance the dissolution

of the powder.

Warming: Gently warming the solution (e.g., to 37°C) can also increase the solubility of some

compounds. However, it is crucial to be mindful of the compound's stability at elevated

temperatures.

Q3: What is the recommended solvent for preparing a stock solution of Regrelor disodium?

For preparing a concentrated stock solution, Dimethyl sulfoxide (DMSO) is a recommended

solvent.[2][3] It is a powerful polar aprotic solvent capable of dissolving a wide range of organic

compounds.[2][3] Once a concentrated stock is prepared in DMSO, it can be further diluted into

aqueous buffers or cell culture media for your experiments. It is crucial to ensure that the final

concentration of DMSO in your assay is low (typically <0.5%) to avoid solvent-induced artifacts

or toxicity.

Q4: My Regrelor disodium precipitates when I dilute the DMSO stock solution into my

aqueous assay buffer. How can I prevent this?

This is a common phenomenon known as "precipitation upon dilution." It occurs when a

compound that is soluble in a high concentration of an organic solvent is rapidly transferred to

an aqueous environment where its solubility is much lower. Here are some strategies to

overcome this:

Stepwise Dilution: Instead of a single large dilution, perform a series of smaller, stepwise

dilutions. This gradual change in solvent composition can sometimes keep the compound in

solution.
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Vortexing During Dilution: Add the DMSO stock to the aqueous buffer while vortexing or

stirring vigorously. This rapid mixing can help to disperse the compound before it has a

chance to precipitate.

Pluronic F-127: For in vitro assays, incorporating a small amount of a non-ionic surfactant

like Pluronic F-127 in your final assay buffer can help to maintain the solubility of

hydrophobic compounds.

Q5: How should I store Regrelor disodium powder and its solutions?

For long-term storage, Regrelor disodium powder should be kept in a cool, dry, and dark

place. Based on stability studies of similar disodium salt compounds, reconstituted solutions in

aqueous buffers are generally stable for shorter periods. For instance, solutions of pemetrexed

disodium in 0.9% sodium chloride were found to be stable for up to 21 days when stored at 2-

8°C, protected from light. Stock solutions in DMSO are typically more stable and can often be

stored at -20°C for several months. However, it is always recommended to prepare fresh

dilutions from the stock for each experiment.

Troubleshooting Guide
This guide provides a systematic approach to resolving common solubility issues with Regrelor
disodium.
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Problem Possible Cause Recommended Solution

Regrelor disodium powder

does not dissolve in aqueous

buffer (e.g., PBS).

Low intrinsic aqueous

solubility.

1. Prepare a concentrated

stock solution in 100% DMSO.

2. Use the DMSO stock for

serial dilutions into your

aqueous buffer.

Incorrect pH of the buffer.

Verify the pH of your buffer.

For PBS, it should be

approximately 7.4.

Precipitation occurs upon

dilution of the DMSO stock into

aqueous buffer.

Rapid change in solvent

polarity.

1. Add the DMSO stock to the

aqueous buffer while vortexing

vigorously. 2. Perform a

stepwise dilution.

The final concentration

exceeds the aqueous solubility

limit.

1. Lower the final

concentration of Regrelor

disodium in your assay. 2.

Increase the percentage of co-

solvent (e.g., DMSO) if your

experimental system allows,

but keep it minimal (ideally

<0.5%).

Cloudiness or turbidity is

observed in the final solution.

Formation of fine precipitates

or aggregates.

1. Gently sonicate the final

solution for a few minutes. 2.

Consider adding a non-ionic

surfactant like Pluronic F-127

(at a low concentration, e.g.,

0.01-0.1%) to your buffer.

Inconsistent results between

experiments.

Incomplete dissolution or

precipitation during the

experiment.

1. Visually inspect your

solutions for any signs of

precipitation before and during

the experiment. 2. Prepare

fresh dilutions from your stock

solution for each experiment to

ensure consistency.
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Quantitative Solubility Data
While specific experimental solubility data for Regrelor disodium is not widely published, the

following table provides estimated solubility values based on its chemical structure as a

disodium salt and data from structurally similar compounds. These values should be used as a

guideline, and it is recommended to determine the precise solubility in your specific

experimental systems.

Solvent Estimated Solubility (mg/mL) Notes

Water >10 mg/mL (estimated)

As a disodium salt, it is

expected to have good

aqueous solubility. The exact

value may be pH-dependent.

DMSO ≥20 mg/mL

Dimethyl sulfoxide is a strong

solvent for many organic

molecules.

Ethanol Sparingly Soluble

Solubility in ethanol is

generally lower than in DMSO.

A co-solvent system with water

might be necessary.

PBS (pH 7.4) >10 mg/mL (estimated)

Similar to water, good solubility

is expected due to the salt

form.

Experimental Protocols
Protocol 1: Preparation of a 10 mM Regrelor Disodium
Stock Solution in DMSO
Materials:

Regrelor disodium powder (Molecular Weight: 576.41 g/mol )

Anhydrous Dimethyl sulfoxide (DMSO)
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Vortex mixer

Microcentrifuge tubes or vials

Procedure:

Weigh out the desired amount of Regrelor disodium powder. For example, to prepare 1 mL

of a 10 mM stock solution, weigh out 5.76 mg of the powder.

Add the appropriate volume of DMSO to the powder.

Vortex the solution vigorously for 1-2 minutes until the powder is completely dissolved. A

brief sonication may be used if necessary.

Visually inspect the solution to ensure there are no visible particles.

Store the stock solution at -20°C in a tightly sealed container, protected from light.

Protocol 2: Preparation of a Working Solution in
Aqueous Buffer
Materials:

10 mM Regrelor disodium stock solution in DMSO

Phosphate-Buffered Saline (PBS), pH 7.4, or other desired aqueous buffer

Vortex mixer

Procedure:

Bring the 10 mM stock solution and the aqueous buffer to room temperature.

Determine the final concentration of Regrelor disodium required for your experiment.

Calculate the volume of the stock solution needed.
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While vortexing the aqueous buffer, slowly add the calculated volume of the DMSO stock

solution dropwise to the buffer.

Continue vortexing for another 30 seconds to ensure thorough mixing.

Use the freshly prepared working solution immediately for your experiments.

Visualizations

Experimental Workflow for Preparing Regrelor Disodium Solutions

Stock Solution Preparation Working Solution Preparation

Weigh Regrelor Disodium Powder Add Anhydrous DMSO Vortex/Sonicate to Dissolve Store at -20°C Thaw Stock and Buffer Vortex Aqueous Buffer Slowly Add Stock to Vortexing Buffer
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Click to download full resolution via product page

Caption: Workflow for preparing Regrelor disodium solutions.
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Troubleshooting Solubility Issues

action_node Solubility Issue?

Dissolving in Aqueous Buffer?

Precipitation on Dilution?

No Use DMSO for Stock Solution

Yes

Solution Cloudy?

No Vortex During Dilution / Stepwise Dilution

Yes

Solution OK

No Sonicate / Add Surfactant

Yes

Click to download full resolution via product page

Caption: Logical workflow for troubleshooting solubility problems.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/product/b1679259?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679259?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Regrelor Disodium (P2Y12 Antagonist) Signaling Pathway
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Caption: P2Y12 signaling pathway and the inhibitory action of Regrelor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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